3-Nitro-4-[(2-pyridinylmethyl)amino]benzoic acid

• IUPAC Name: 3-nitro-4-(pyridin-2-ylmethylamino)benzoic acid
• InChI: InChI=1S/C13H11N3O4/c17-13(18)9-4-5-11(12(7-9)16(19)20)15-8-10-3-1-2-6-14-10/h1-7,15H,8H2,(H,17,18)
• InChI Key: ICKPVAKAYFOIHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol
• CAS No.: 440347-90-0

Description

3-Nitro-4-[(2-pyridinylmethyl)amino]benzoic acid, also known as 3-nitro-4-PAMB, is an organic compound belonging to the nitrobenzene family. It is an important chemical intermediate for the synthesis of many organic compounds and is widely used in scientific research applications. 3-Nitro-4-PAMB has a wide range of biochemical and physiological effects, including antioxidant and anti-inflammatory activities, and has been used in various laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Applications

3-Nitro-4-[(2-pyridinylmethyl)amino]benzoic acid has been employed in various synthesis and chemical applications. For instance, a study discussed the synthesis of a tritium-labeled photoaffinity labeling agent for chloride channels, highlighting the use of a similar compound, 5-Nitro-2-[N-3-(4-azido-2,3,5,6-tetrafluorophenyl)-propylamino]-benzoic acid (FAzNPPB) (Branchini et al., 1992). Another study focused on the synthesis and structural characterization of an amino-decorated porous metal-organic framework, which includes a compound structurally related to this compound (Ma et al., 2020).

Peptide Synthesis and Protections

In peptide synthesis, a novel protecting group, 3-nitro-2-pyridinesulfenyl (Npys) group, has been reported to be useful for protecting and activating amino and hydroxyl groups. This group can be introduced by treating amino acids with 3-nitro-2-pyridinesulfenyl chloride, demonstrating its relevance in the field of organic synthesis and biochemistry (Matsueda & Walter, 2009).

Photophysical Properties in Lanthanide Coordination Compounds

A study on lanthanide coordination compounds using derivatives of 4-benzyloxy benzoic acid, including 3-nitro-4-benzyloxy benzoic acid, explored how electron-releasing or electron-withdrawing substituents influence the photophysical properties of these compounds. This research provides insights into the effects of structural changes on the luminescence and other photophysical characteristics of lanthanide complexes (Sivakumar et al., 2010).

Magnetism Studies

The compound 3-(N-tert-Butyl-N-aminoxyl)benzoic acid, which shares structural similarities with this compound, has been studied for its crystallography and magnetism. It forms chains of nitroxide to aryl CH contacts and exhibits antiferromagnetic properties at lower temperatures (Baskett & Lahti, 2005).